Cas no 300405-44-1 (N-phenyl-3-3-(phenylsulfamoyl)benzenesulfonylbenzene-1-sulfonamide)

• Product Name: N-phenyl-3-3-(phenylsulfamoyl)benzenesulfonylbenzene-1-sulfonamide
• CAS No: 300405-44-1
• MF: C₂₄H₂₀N₂O₆S₃
• MW: 528.620402336121
• MDL: MFCD00622582
• CID: 5155708
• PubChem ID: 43810521
• Update Time: 2026-03-04

N-phenyl-3-3-(phenylsulfamoyl)benzenesulfonylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-phenyl-3-[3-(phenylsulfamoyl)benzenesulfonyl]benzene-1-sulfonamide
• N-phenyl-3-3-(phenylsulfamoyl)benzenesulfonylbenzene-1-sulfonamide

• MDL： MFCD00622582
• Inchi： 1S/C24H20N2O6S3/c27-33(28,21-13-7-15-23(17-21)34(29,30)25-19-9-3-1-4-10-19)22-14-8-16-24(18-22)35(31,32)26-20-11-5-2-6-12-20/h1-18,25-26H
• InChI Key： DYFMETANWUIWPK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(S(NC2=CC=CC=C2)(=O)=O)C=1)(C1C=CC=C(S(NC2=CC=CC=C2)(=O)=O)C=1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-phenyl-3-3-(phenylsulfamoyl)benzenesulfonylbenzene-1-sulfonamide

N-Phenyl-3-3-(Phenylsulfamoyl)benzenesulfonylbenzene-1-sulfonamide (CAS No. 300405-44-1): A Comprehensive Overview

N-Phenyl-3-3-(Phenylsulfamoyl)benzenesulfonylbenzene-1-sulfonamide (CAS No. 300405-44-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its intricate molecular structure, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and autoimmune diseases. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Properties

N-Phenyl-3-3-(Phenylsulfamoyl)benzenesulfonylbenzene-1-sulfonamide is a high-molecular-weight organic compound with a molecular formula of C₂₇H₂₂N₂O₆S₃. It has a molecular weight of approximately 578.65 g/mol. The compound features a central benzene ring substituted with multiple functional groups, including sulfonamide and phenylsulfamoyl moieties. These functional groups contribute to the compound's unique chemical properties and biological activities.

The compound is generally stable under standard laboratory conditions but may degrade when exposed to strong acids or bases. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics are crucial for its use in biological assays and pharmaceutical formulations.

Synthesis Methods

The synthesis of N-Phenyl-3-3-(Phenylsulfamoyl)benzenesulfonylbenzene-1-sulfonamide involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 3-(phenylsulfamoyl)benzenesulfonyl chloride with aniline in the presence of a base such as triethylamine. The reaction typically proceeds via nucleophilic substitution, forming the desired product.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing byproduct formation. Additionally, the use of green solvents and catalysts has been explored to enhance the sustainability of the synthetic process.

Biological Activities

N-Phenyl-3-3-(Phenylsulfamoyl)benzenesulfonylbenzene-1-sulfonamide has been extensively studied for its potential therapeutic applications due to its anti-inflammatory and immunomodulatory properties. Research has shown that the compound can effectively inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), which are key mediators of inflammation.

In addition to its anti-inflammatory effects, N-Phenyl-3-3-(Phenylsulfamoyl)benzenesulfonylbenzene-1-sulfonamide has demonstrated activity against autoimmune disorders. Studies have indicated that it can modulate immune cell function by suppressing T-cell activation and proliferation, thereby reducing autoimmune responses. These findings suggest that the compound may have potential as a therapeutic agent for conditions such as rheumatoid arthritis and multiple sclerosis.

Clinical Trials and Research Developments

The promising preclinical results of N-Phenyl-3-3-(Phenylsulfamoyl)benzenesulfonylbenzene-1-sulfonamide have led to its advancement into clinical trials. Early-phase clinical trials have focused on evaluating the safety and tolerability of the compound in healthy volunteers and patients with inflammatory conditions. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects.

Ongoing research is aimed at optimizing the pharmacokinetic properties of N-Phenyl-3-3-(Phenylsulfamoyl)benzenesulfonylbenzene-1-sulfonamide to enhance its bioavailability and efficacy. Strategies such as prodrug design and nanoparticle formulations are being explored to improve drug delivery and target specific tissues or cells involved in inflammatory processes.

Conclusion

N-Phenyl-3-3-(Phenylsulfamoyl)benzenesulfonylbenzene-1-sulfonamide (CAS No. 300405-44-1) is a promising compound with significant potential in the treatment of inflammatory and autoimmune diseases. Its unique chemical structure confers valuable biological activities, making it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and optimize its therapeutic profile, this compound holds great promise for improving patient outcomes in various medical conditions.